Cas no 918798-99-9 (1,3-Pentanediol, 1-(4-bromophenyl)-2-methyl-, (1S,2S,3R)-)

• Product Name: 1,3-Pentanediol, 1-(4-bromophenyl)-2-methyl-, (1S,2S,3R)-
• CAS No: 918798-99-9
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 770884
• PubChem ID: 71426404
• Update Time: 2025-04-19

1,3-Pentanediol, 1-(4-bromophenyl)-2-methyl-, (1S,2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 1-(4-bromophenyl)-2-methyl-, (1S,2S,3R)-
• (1S,2S,3R)-1-(4-bromophenyl)-2-methylpentane-1,3-diol
• DTXSID70845162
• 918798-99-9

• Inchi： 1S/C12H17BrO2/c1-3-11(14)8(2)12(15)9-4-6-10(13)7-5-9/h4-8,11-12,14-15H,3H2,1-2H3/t8-,11+,12-/m0/s1
• InChI Key： FBVHSOKKSNXBJC-AXTRIDKLSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]([C@@H](C)[C@@H](CC)O)O

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų